Cas no 524675-36-3 (Propanedioic acid, diazo-, ethyl1,4,7,10,13,16-hexaoxacyclooctadec-2-ylmethyl ester)

Propanedioic acid, diazo-, ethyl1,4,7,10,13,16-hexaoxacyclooctadec-2-ylmethyl ester Properties

Names and Identifiers

• Propanedioic acid, diazo-, ethyl1,4,7,10,13,16-hexaoxacyclooctadec-2-ylmethyl ester
• 2-diazonio-3-[1-(1,4,7,10,13,16-hexaoxacyclooctadec-2-yl)propoxy]-3-oxidoprop-2-enoate
• 524675-36-3
• 2-Diazonio-3-[1-(1,4,7,10,13,16-hexaoxacyclooctadecan-2-yl)propoxy]-3-oxidoprop-2-enoate (non-preferred name)
• DTXSID60789021

• InChIKey： VPXPEIXKIIGZDO-UHFFFAOYSA-M
• Inchi： InChI=1S/C18H30N2O10/c1-2-14(30-18(23)16(20-19)17(21)22)15-13-28-10-9-26-6-5-24-3-4-25-7-8-27-11-12-29-15/h14-15H,2-13H2,1H3,(H,21,22)/p-1
• SMILES： [N+](=C(C([O-])=O)C(OC(CC)C1COCCOCCOCCOCCOCCO1)=O)=[N-]

Computed Properties

• Exact Mass: 433.18227
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 433.18222013g/mol
• Heavy Atom Count: 30
• Complexity: 548
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 158.21